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Compound of Interest

Compound Name: Wander

Cat. No.: B1680229 Get Quote

Product Name: Anti-Wanderin (WANDER) Monoclonal
Antibody (Clone WN-5)
For Research Use Only. Not for use in diagnostic procedures.

Introduction
Wanderin (WANDER) is a putative transmembrane receptor protein implicated in the regulation

of cellular adhesion and motility. Emerging research suggests that Wanderin is a key

component of a signaling cascade that controls cytoskeletal rearrangements necessary for cell

migration.[1][2] Upregulation of Wanderin expression has been hypothetically linked to

increased metastatic potential in several carcinoma types, making it a protein of significant

interest in oncology and drug development research. This antibody is designed for the specific

detection of Wanderin protein in formalin-fixed, paraffin-embedded (FFPE) tissue sections.
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Attribute Details

Catalog Number WNDR-2025

Clone WN-5

Isotype Mouse IgG2b, kappa

Immunogen
Recombinant protein fragment corresponding to

the extracellular domain of human Wanderin.

Formulation

Liquid in Phosphate Buffered Saline (PBS), pH

7.4, with 0.02% Sodium Azide and 50%

Glycerol.

Storage
Store at -20°C. Avoid repeated freeze-thaw

cycles.

Specificity
Human. Reactivity with other species has not

been determined.

Recommended Applications & Dilutions
Application Recommended Dilution

Immunohistochemistry (Paraffin) 1:100 - 1:500

Western Blot Not Tested (NT)

Immunofluorescence Not Tested (NT)

Optimal dilutions should be determined by the end user.

Performance Characteristics & Data
Staining of FFPE tissues with Anti-Wanderin (WN-5) shows a distinct membranous and

cytoplasmic pattern in cells known to express the target.[3] The intensity of staining can be

quantified using a Histochemical Score (H-score), which combines the percentage of positive

cells and their staining intensity.[4]
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H-Score Calculation: H-score = (1 × % of weak staining) + (2 × % of moderate staining) + (3 ×

% of strong staining). The score ranges from 0 to 300.[4]

Table 1: IHC Performance on Validated Human Tissues
Tissue Type

Staining
Pattern

Localization H-Score (Avg.) Result

Colon Carcinoma
Moderate to

Strong

Membrane,

Cytoplasm
210 Positive

Normal Colon

Mucosa

Weak to

Negative
Membrane 45 Low / Negative

Breast Ductal

Carcinoma
Strong

Membrane,

Cytoplasm
250 Positive

Normal Breast

Tissue
Negative - 0 Negative

Placenta Strong
Syncytiotrophobl

asts
275 Positive Control

Data is representative and based on optimal staining conditions. Actual results may vary.

Diagrams & Workflows
Hypothetical Wanderin Signaling Pathway
The following diagram illustrates a putative signaling cascade initiated by ligand binding to the

Wanderin receptor, leading to the activation of downstream effectors that promote cytoskeletal

reorganization and cell migration.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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